Cas no 1776974-91-4 (Phenol, 2-[(R)-aminophenylmethyl]-)

Phenol, 2-[(R)-aminophenylmethyl]- structure
1776974-91-4 structure
Product Name:Phenol, 2-[(R)-aminophenylmethyl]-
CAS No:1776974-91-4
MF:C13H13NO
MW:199.248423337936
CID:4495787
PubChem ID:131254772
Update Time:2025-04-24

Phenol, 2-[(R)-aminophenylmethyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[(R)-aminophenylmethyl]-
    • (R)-2-(amino(phenyl)methyl)phenol
    • GS4132
    • 1776974-91-4
    • Inchi: 1S/C13H13NO/c14-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)15/h1-9,13,15H,14H2/t13-/m1/s1
    • InChI Key: FZMAUIQRYBTJLM-CYBMUJFWSA-N
    • SMILES: OC1C=CC=CC=1[C@@H](C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 199.099714038Da
  • Monoisotopic Mass: 199.099714038Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 46.3Ų
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